Cas no 141133-49-5 (1H-Pyrazole-1-carboxamide,4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]-)

1H-Pyrazole-1-carboxamide,4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]- structure
141133-49-5 structure
Product Name:1H-Pyrazole-1-carboxamide,4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]-
CAS No:141133-49-5
MF:C25H23F3N4O4
MW:500.469736337662
CID:1304114
Update Time:2024-08-03

1H-Pyrazole-1-carboxamide,4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-carboxamide,4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]-
    • 1H-Pyrazole-1-carboxamide, 4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]-
    • Inchi: 1S/C25H23F3N4O4/c1-2-15-35-20-7-3-17(4-8-20)23-22(31-13-11-19(33)12-14-31)16-32(30-23)24(34)29-18-5-9-21(10-6-18)36-25(26,27)28/h3-14,22H,2,15-16H2,1H3,(H,29,34)
    • InChI Key: CCMCZNMRJHQXIY-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC=C(OC(F)(F)F)C=C2)=O)CC(N2C=CC(=O)C=C2)C(C2=CC=C(OCCC)C=C2)=N1

Computed Properties

  • Exact Mass: 500.16729

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • PSA: 83.47
  • pka: 13.68±0.70(Predicted)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.